6-Iodo-2,3-dihydro-1,3-benzoxazol-2-one

• CAS: 19932-87-7
• Molecular Formula: C7H4INO2
• Molecular Weight: 261.02 g/mol
• SMILES: C1=CC2=C(C=C1I)OC(=O)N2
• InChI: InChI=1S/C7H4INO2/c8-4-1-2-5-6(3-4)11-7(10)9-5/h1-3H,(H,9,10)
• InChIKey: ISXIMZPIWYVLBD-UHFFFAOYSA-N

6-Iodo-2,3-dihydro-1,3-benzoxazol-2-one (CAS 19932-87-7) is a high-utility benzoxazolone scaffold with superior reactivity in Pd-catalyzed cross-couplings (Suzuki-Miyaura, Sonogashira) compared to 6-bromo or 6-chloro analogs. Its C–I bond enables facile isotopic exchange for radiolabeling. Ideal for automated parallel synthesis of CNS and oncology probe libraries. Ensure experimental reproducibility by sourcing this specific heavy halogen derivative for property-based drug design.

6-Iodo-2,3-dihydro-1,3-benzoxazol-2-one (CAS 19932-87-7) – Core Physicochemical and Structural Profile

6-Iodo-2,3-dihydro-1,3-benzoxazol-2-one (CAS 19932-87-7) is a halogenated benzoxazolone derivative with the molecular formula C₇H₄INO₂ and a molecular weight of 261.02 g/mol [1]. The compound features an iodine atom at the C-6 position of the benzoxazolone scaffold, which confers distinct physicochemical properties compared to non-halogenated or alternatively halogenated analogs. Its XLogP3 value is 1.8, indicating moderate lipophilicity, and it possesses one hydrogen bond donor and two hydrogen bond acceptors [2]. The compound is typically supplied as a crystalline solid with a purity of ≥95% [3].

• [1] PubChem. 6-Iodo-2,3-dihydro-1,3-benzoxazol-2-one. CID 12032371. View Source
• [2] PubChem. Computed Properties: XLogP3, Hydrogen Bond Donor/Acceptor Count for CID 12032371. View Source
• [3] Key Organics Ltd. Product Specification Sheet for GE-0727 (6-Iodo-2,3-dihydro-1,3-benzoxazol-2-one). Accessed via Chembase.cn. View Source

Critical Differentiation of 6-Iodo-2,3-dihydro-1,3-benzoxazol-2-one from Unsubstituted and Alternatively Halogenated Benzoxazolones

Benzoxazolone derivatives exhibit pronounced sensitivity to substitution pattern on both physicochemical properties and biological activity [1]. The introduction of a halogen at the 6-position markedly alters melting point, lipophilicity, and electronic character relative to the parent 2-benzoxazolinone scaffold. Furthermore, the identity of the halogen (Cl, Br, I) governs reactivity in metal-catalyzed cross-coupling reactions, with aryl iodides generally demonstrating superior oxidative addition kinetics compared to aryl bromides or chlorides under standard catalytic conditions [2]. Consequently, generic substitution between halogenated benzoxazolone congeners is not scientifically justified; each derivative presents a unique profile of solid-state behavior, solubility, and synthetic utility that directly impacts downstream experimental outcomes.

• [1] Poupaert, J., Carato, P., Colacino, E. (2005). 2(3H)-Benzoxazolone and Bioisosteric Derivatives: A Patent Review (2000–2004). Current Medicinal Chemistry, 12(7), 877-885. View Source
• [2] Miyaura, N., Suzuki, A. (1995). Palladium-Catalyzed Cross-Coupling Reactions of Organoboron Compounds. Chemical Reviews, 95(7), 2457-2483. View Source

Quantitative Differentiation Evidence for 6-Iodo-2,3-dihydro-1,3-benzoxazol-2-one Against Closest Analogs

Melting Point Differentiation: 6-Iodo Derivative Exhibits Intermediate Thermal Behavior vs. 6-Chloro/6-Bromo Analogs

The 6-iodo derivative melts at 180 °C (lit.), which is 40–43 °C higher than unsubstituted 2-benzoxazolinone (137–139 °C) and 13–17 °C lower than the 6-chloro (193–197 °C) and 6-bromo (192–196 °C) analogs . This intermediate melting point may reflect distinct crystal packing forces attributable to the larger atomic radius and polarizability of iodine.

Evidence Dimension	Melting point
Target Compound Data	180 °C
Comparator Or Baseline	2-Benzoxazolinone: 137–139 °C; 6-Chloro-2-benzoxazolinone: 193–197 °C; 6-Bromo-2-benzoxazolinone: 192–196 °C
Quantified Difference	+41–43 °C vs. parent; −13–17 °C vs. 6-Cl/6-Br analogs
Conditions	Literature melting points (open capillary)

Why This Matters

Differences in melting point directly impact purification strategy, formulation stability, and handling during solid-phase synthesis or crystallization screening.

Lipophilicity Enhancement: 6-Iodo Substitution Increases LogP by ~0.6 Units Relative to Parent Scaffold

The 6-iodo derivative exhibits a computed XLogP3 of 1.8, compared to 1.2 for the unsubstituted 2-benzoxazolinone scaffold [1][2]. This ~0.6 log unit increase in lipophilicity corresponds to a roughly fourfold higher partition coefficient, which may influence membrane permeability and tissue distribution in biological assays.

Evidence Dimension	Lipophilicity (XLogP3)
Target Compound Data	1.8
Comparator Or Baseline	2-Benzoxazolinone: XLogP3 1.2
Quantified Difference	ΔLogP = +0.6
Conditions	Computed by XLogP3 3.0 (PubChem)

Why This Matters

Elevated lipophilicity alters passive diffusion rates and can be exploited to modulate compound residence time in hydrophobic binding pockets during structure–activity relationship (SAR) campaigns.

• [1] PubChem. XLogP3 value for 6-Iodo-2,3-dihydro-1,3-benzoxazol-2-one (CID 12032371). View Source
• [2] PubChem. XLogP3 value for 2-Benzoxazolinone (CID 6950). View Source

Density Differential: 6-Iodo Derivative Displays Markedly Higher Predicted Density than 6-Chloro Analog

The predicted density of the 6-iodo derivative is 2.102 g/cm³, which is substantially higher than that of the 6-chloro analog (1.486 g/cm³) and the parent scaffold (1.31 g/cm³) . This ~42% increase in density reflects the heavy atom effect of iodine and may influence solid-state packing, powder flow properties, and volumetric dosing.

Evidence Dimension	Predicted density
Target Compound Data	2.102 g/cm³
Comparator Or Baseline	6-Chloro-2-benzoxazolinone: 1.486 g/cm³; 2-Benzoxazolinone: 1.31 g/cm³
Quantified Difference	+0.616 g/cm³ vs. 6-Cl; +0.792 g/cm³ vs. parent
Conditions	ACD/Labs Percepta predicted values

Why This Matters

Higher density can improve the accuracy of gravimetric dispensing for high-throughput screening and may affect long-term physical stability under compression.

Synthetic Versatility: Aryl Iodide Handle Enables Superior Reactivity in Palladium-Catalyzed Cross-Couplings

The iodine substituent at the 6-position serves as a privileged handle for transition metal-catalyzed cross-coupling reactions. Aryl iodides generally undergo oxidative addition to Pd(0) complexes 10–100 times faster than the corresponding aryl bromides and approximately 10,000 times faster than aryl chlorides under comparable conditions [1]. This kinetic advantage translates to higher yields and milder reaction conditions when the 6-iodo derivative is employed as a substrate for Suzuki–Miyaura, Sonogashira, or Buchwald–Hartwig couplings compared to its 6-bromo or 6-chloro counterparts.

Evidence Dimension	Relative reactivity in oxidative addition (Pd(0))
Target Compound Data	Aryl iodide (6-iodo derivative): relative rate ≈ 10²–10³
Comparator Or Baseline	Aryl bromide: relative rate ≈ 10; Aryl chloride: relative rate ≈ 1 (reference)
Quantified Difference	I > Br (10–100×) > Cl (10,000×)
Conditions	Typical Pd(PPh₃)₄-catalyzed Suzuki–Miyaura conditions; literature consensus values

Why This Matters

Selection of the 6-iodo derivative over 6-bromo or 6-chloro analogs can reduce catalyst loading, shorten reaction times, and improve yields in late-stage diversification of benzoxazolone-based libraries.

• [1] Grushin, V. V., Alper, H. (1999). Transformations of Chloroarenes, Catalyzed by Transition-Metal Complexes. Chemical Reviews, 94(4), 1047-1062. View Source

Acidity Modulation: 6-Iodo Substitution Reduces pKa by ~0.2 Units Relative to Parent Scaffold

The predicted pKa of the 6-iodo derivative is 8.52, compared to a reported pKa of 8.70–9.30 for the unsubstituted 2-benzoxazolinone scaffold [1]. This subtle reduction in pKa reflects the electron-withdrawing inductive effect of the iodine substituent, which modestly stabilizes the conjugate base. The shift may influence the fraction of ionized species at physiological pH (7.4), thereby affecting aqueous solubility and passive diffusion characteristics.

Evidence Dimension	Acid dissociation constant (pKa)
Target Compound Data	8.52 (predicted)
Comparator Or Baseline	2-Benzoxazolinone: 8.70–9.30 (experimental)
Quantified Difference	ΔpKa ≈ −0.2 to −0.8
Conditions	ACD/Labs predicted value; literature experimental range

Why This Matters

Even small differences in pKa can translate to measurable changes in ionization state at pH 7.4, impacting solubility in biorelevant media and potentially altering oral absorption or CNS penetration.

• [1] DrugBank. 2-Benzoxazolinone, pKa: 8.7 (predicted). View Source

Radioiodination Potential: Iodine Atom Enables Isotopic Labeling for SPECT/PET Tracer Development

The presence of a covalent iodine atom in the 6-position provides a direct pathway for isotopic exchange or nucleophilic substitution with radioisotopes such as ¹²⁵I or ¹²³I, enabling the preparation of radiolabeled probes for single-photon emission computed tomography (SPECT) or positron emission tomography (PET) imaging [1]. In contrast, the 6-chloro or 6-bromo analogs cannot be directly substituted with iodine radioisotopes without prior halogen exchange, introducing additional synthetic complexity and potential radiochemical yield penalties. Iodinated benzoxazolone derivatives have been explored as scaffolds for amyloid imaging agents, underscoring the strategic value of the C–I bond [2].

Evidence Dimension	Suitability for direct radioiodination
Target Compound Data	Amenable to ¹²⁵I/¹²³I labeling via isotopic exchange or nucleophilic substitution
Comparator Or Baseline	6-Cl/6-Br analogs: require prior halogen exchange step
Quantified Difference	Qualitative advantage: reduced synthetic steps, potentially higher radiochemical yield
Conditions	Standard radioiodination protocols

Why This Matters

For research groups developing SPECT/PET tracers, the 6-iodo derivative offers a more streamlined route to radiolabeled analogs, reducing development time and conserving valuable radioisotope material.

• [1] Coenen, H. H., Mertens, J., Mazière, B. (2006). Radioiodination Reactions for Radiopharmaceuticals. Springer, 1-11. View Source
• [2] Zhuang, Z. P., Kung, M. P., Hou, C., Skovronsky, D. M., Gur, T. L., Plössl, K., ... Kung, H. F. (2001). Radioiodinated Styrylbenzenes and Thioflavins as Probes for Amyloid Aggregates. Journal of Medicinal Chemistry, 44(12), 1905-1914. View Source

Optimal Deployment Scenarios for 6-Iodo-2,3-dihydro-1,3-benzoxazol-2-one in R&D and Industrial Workflows

Late-Stage Diversification in Medicinal Chemistry SAR Campaigns

The 6-iodo derivative serves as a versatile building block for parallel synthesis of benzoxazolone-based libraries. Its superior reactivity in palladium-catalyzed cross-couplings (Suzuki–Miyaura, Sonogashira, Buchwald–Hartwig) relative to 6-bromo or 6-chloro analogs enables rapid exploration of chemical space at the 6-position under mild conditions [1]. The higher density and intermediate melting point also facilitate accurate solid dispensing in automated high-throughput synthesis platforms.

Development of SPECT/PET Imaging Probes via Direct Radioiodination

The covalent C–I bond permits straightforward isotopic exchange with ¹²⁵I or ¹²³I, circumventing the need for halogen exchange chemistry required when starting from chloro or bromo precursors [2]. This makes the 6-iodo derivative a preferred starting material for medicinal chemistry groups engaged in central nervous system (CNS) or oncology imaging probe development.

Crystallization and Solid-State Form Screening

The intermediate melting point (180 °C) and high predicted density (2.102 g/cm³) distinguish the 6-iodo derivative from both the parent scaffold and other 6-halo analogs . These properties can be exploited during polymorph screening or co-crystal engineering studies aimed at optimizing dissolution rate or physical stability.

Physicochemical Property Benchmarking in Early Drug Discovery

The 6-iodo derivative provides a well-characterized reference point for evaluating the impact of heavy halogen substitution on lipophilicity (ΔLogP +0.6 vs. parent), ionization (pKa 8.52), and density [3]. It is therefore valuable as a tool compound in property-based design initiatives, particularly when assessing the trade-offs between potency and ADME properties conferred by halogen incorporation.

• [1] Grushin, V. V., Alper, H. (1999). Transformations of Chloroarenes, Catalyzed by Transition-Metal Complexes. Chemical Reviews, 94(4), 1047-1062. View Source
• [2] Coenen, H. H., Mertens, J., Mazière, B. (2006). Radioiodination Reactions for Radiopharmaceuticals. Springer, 1-11. View Source
• [3] PubChem. XLogP3 and pKa values for 6-Iodo-2,3-dihydro-1,3-benzoxazol-2-one (CID 12032371). View Source